Cas no 1909636-67-4 (2-(4-amino-2H-1,2,3-triazol-2-yl)-N-benzylacetamide)

• Product Name: 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-benzylacetamide
• CAS No: 1909636-67-4
• MF: C₁₁H₁₃N₅O
• MW: 231.253821134567
• CID: 6206284
• PubChem ID: 112520082
• Update Time: 2025-10-30

2-(4-amino-2H-1,2,3-triazol-2-yl)-N-benzylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-benzylacetamide
• 1909636-67-4
• EN300-783894

• Inchi： 1S/C11H13N5O/c12-10-7-14-16(15-10)8-11(17)13-6-9-4-2-1-3-5-9/h1-5,7H,6,8H2,(H2,12,15)(H,13,17)
• InChI Key： FITBLMGHTQJXLX-UHFFFAOYSA-N
• SMILES： O=C(CN1N=CC(N)=N1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 231.11201006g/mol
• Monoisotopic Mass: 231.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 85.8Ų

Additional information on 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-benzylacetamide

Comprehensive Overview of 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-benzylacetamide (CAS No. 1909636-67-4)

2-(4-amino-2H-1,2,3-triazol-2-yl)-N-benzylacetamide (CAS No. 1909636-67-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique triazole and benzyl functional groups, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a 1,2,3-triazole core with an acetamide linkage, offering versatile reactivity and binding properties.

The growing demand for novel heterocyclic compounds in medicinal chemistry has placed 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-benzylacetamide at the forefront of scientific exploration. Its CAS number 1909636-67-4 serves as a critical identifier in chemical databases, facilitating global research collaboration. Recent studies highlight its potential as a building block for small-molecule inhibitors, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity and minimal side effects.

One of the most searched questions related to this compound is: "What are the synthetic routes for 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-benzylacetamide?" The synthesis typically involves click chemistry methodologies, leveraging copper-catalyzed azide-alkyne cycloaddition (CuAAC) to form the 1,2,3-triazole ring. This approach is favored for its efficiency and compatibility with diverse pharmacophores. Another frequently asked question is: "How does the benzyl group influence the compound's bioactivity?" The benzyl moiety enhances lipophilicity, potentially improving membrane permeability and bioavailability—a key consideration in drug design.

In the context of AI-driven drug discovery, CAS No. 1909636-67-4 has been featured in computational studies predicting its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). These in silico analyses are crucial for accelerating the identification of promising candidates, reducing reliance on costly in vitro experiments. The compound's molecular weight (263.28 g/mol) and hydrogen bond acceptors (5) further contribute to its appeal in fragment-based drug discovery.

Environmental and regulatory aspects of 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-benzylacetamide are also under scrutiny. While not classified as hazardous, its biodegradation pathways and ecotoxicological profile are subjects of ongoing research, reflecting the broader emphasis on green chemistry principles. The compound's stability under physiological conditions makes it a viable candidate for further preclinical studies, particularly in oncology and neurology research.

From a commercial perspective, suppliers of CAS 1909636-67-4 often highlight its ≥95% purity and compatibility with high-throughput screening platforms. Its role as a chemical probe in signal transduction studies underscores its utility in elucidating disease mechanisms. As the scientific community continues to explore structure-activity relationships (SAR), this compound remains a valuable tool for advancing personalized medicine and biomarker development.

In summary, 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-benzylacetamide represents a convergence of synthetic innovation and therapeutic potential. Its CAS registry number 1909636-67-4 ensures traceability in global research, while its modular structure invites diverse applications. Whether in computational chemistry or translational research, this compound exemplifies the dynamic interplay between molecular design and biological efficacy—a hallmark of modern pharmaceutical science.